Cas no 1000343-83-8 (3-(6-Methoxy)indolyl-3-(6-methoxy)indazolyl methone)

• Product Name: 3-(6-Methoxy)indolyl-3-(6-methoxy)indazolyl methone
• CAS No: 1000343-83-8
• MF: C₁₈H₁₅N₃O₃
• MW: 321.330003976822
• CID: 1124590
• PubChem ID: 24729273
• Update Time: 2025-07-08

3-(6-Methoxy)indolyl-3-(6-methoxy)indazolyl methone Chemical and Physical Properties

Names and Identifiers

• (6-methoxy-1h-indazol-3-yl)(6-methoxy-1h-indol-3-yl)methanone
• 1000343-83-8
• Methanone, (6-methoxy-1H-indazol-3-yl)(6-methoxy-1H-indol-3-yl)-
• (6-methoxy-1H-indazol-3-yl)-(6-methoxy-1H-indol-3-yl)methanone
• 3-(6-Methoxy)indolyl-3-(6-methoxy)indazolyl methone

• Inchi： 1S/C18H15N3O3/c1-23-10-3-5-12-14(9-19-15(12)7-10)18(22)17-13-6-4-11(24-2)8-16(13)20-21-17/h3-9,19H,1-2H3,(H,20,21)
• InChI Key： JPPADZHZJKILNI-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC(=CC=2NN=1)OC)C1=CNC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 321.111341g/mol
• Monoisotopic Mass: 321.111341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 321.3g/mol
• XLogP3: 3.3
• Topological Polar Surface Area: 80Ų

Additional information on 3-(6-Methoxy)indolyl-3-(6-methoxy)indazolyl methone

3-(6-Methoxy)indolyl-3-(6-methoxy)indazolyl Methone: A Novel Compound with Potential Therapeutic Applications

3-(6-Methoxy)indolyl-3-(6-methoxy)indazolyl methone (CAS No. 1000343-83-8) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its distinct indole and indazole moieties, has been the subject of extensive research in recent years, particularly in the areas of neurodegenerative diseases and cancer therapy.

The molecular structure of 3-(6-methoxy)indolyl-3-(6-methoxy)indazolyl methone is composed of two key functional groups: the methoxy substituents and the methone bridge. The presence of these groups imparts unique chemical properties that contribute to its biological activity. The methoxy groups, known for their electron-donating nature, enhance the compound's lipophilicity and stability, making it more suitable for cellular uptake and metabolic stability.

In recent studies, 3-(6-methoxy)indolyl-3-(6-methoxy)indazolyl methone has shown promising results in modulating various signaling pathways involved in neurodegenerative diseases. Specifically, it has been found to exhibit neuroprotective effects by inhibiting oxidative stress and reducing inflammation. These properties are crucial in the treatment of conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress and inflammation play significant roles in disease progression.

Beyond its neuroprotective effects, 3-(6-methoxy)indolyl-3-(6-methoxy)indazolyl methone has also demonstrated potential as an anticancer agent. Research has shown that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3-(6-methoxy)indolyl-3-(6-methoxy)indazolyl methone have been extensively studied to ensure its suitability for clinical applications. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it a promising candidate for further development as a therapeutic agent.

In addition to its therapeutic potential, 3-(6-methoxy)indolyl-3-(6-methoxy)indazolyl methone has also been explored for its use in diagnostic imaging. The compound's ability to selectively bind to specific receptors or enzymes makes it a valuable tool for non-invasive imaging techniques such as positron emission tomography (PET). This application could provide valuable insights into disease progression and treatment response, thereby enhancing patient care.

The synthesis of 3-(6-methoxy)indolyl-3-(6-methoxy)indazolyl methone involves a series of well-defined chemical reactions that can be optimized for large-scale production. The synthetic route typically involves the coupling of appropriately substituted indole and indazole derivatives followed by methylation steps to introduce the methoxy groups. The robustness and scalability of this synthetic method ensure a consistent supply of high-purity material for both research and clinical applications.

In conclusion, 3-(6-methoxy)indolyl-3-(6-methoxy)indazolyl methone (CAS No. 1000343-83-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activity make it a valuable candidate for further investigation in the fields of neurodegenerative diseases, cancer therapy, and diagnostic imaging. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a key player in the development of novel therapeutic strategies.